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Compound of Interest

Compound Name: Azosulfamide

Cat. No.: B1666504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. It is not a substitute for a certified Safety Data Sheet (SDS).

Always consult the official SDS from the manufacturer and follow all applicable safety

regulations in your institution and jurisdiction.

Chemical and Physical Properties
Azosulfamide is a dark red, odorless, and tasteless powder. While comprehensive, officially

verified physical and chemical data for Azosulfamide is not readily available in the public

domain, some properties of related sulfonamide compounds are provided below for general

reference.

Property Data

Appearance Dark red powder

Odor Odorless

Taste Tasteless

Solubility Soluble in water

Hazard Identification and Toxicological Data
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Detailed toxicological data for Azosulfamide powder is limited. The following table summarizes

general toxicological information for a related, but not identical, chemical product, which may

serve as a preliminary reference. Extreme caution should be exercised, and it should not be

assumed that Azosulfamide shares these exact characteristics.

Toxicity Data Value Species

Acute Oral LD50 > 5000 mg/kg[1] Rat[1]

Acute Dermal LD50 > 2000 mg/kg[2] Rabbit[2]

Acute Inhalation LC50 Data not available -

Aquatic Toxicity Data not available -

Hazard Statements (General for Azo Dyes and Sulfonamides):

May be combustible.

May cause skin and eye irritation.

May be harmful if swallowed or inhaled.

Azo dyes can be explosive when suspended in air at specific concentrations.

NFPA 704 Diamond (General for related compounds, not specific to Azosulfamide):

Health (Blue): 1 (Slightly hazardous)

Flammability (Red): 1 (Must be preheated before ignition can occur)

Instability (Yellow): 0 (Normally stable)

Special (White): None

First-Aid Measures
In the event of exposure to Azosulfamide powder, the following first-aid measures should be

taken immediately.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Gently brush off any excess powder.

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse mouth with water and give a

small amount of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure and

maintain the integrity of Azosulfamide powder.

Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid creating dust. Use non-sparking tools.

Wear appropriate personal protective equipment (PPE) as detailed in Section 5.0.

Wash hands thoroughly after handling.
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Avoid contact with skin, eyes, and clothing.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Azosulfamide
powder.

PPE Category Recommendation

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection

Wear a lab coat, and consider double-gloving

with nitrile gloves. Ensure gloves are compatible

with the substance.

Respiratory Protection

For routine handling of small quantities in a well-

ventilated fume hood, respiratory protection may

not be required. For larger quantities, or in

situations where dust may be generated, a

NIOSH-approved particulate respirator (e.g.,

N95) or a chemical cartridge respirator is

recommended.

Spill and Emergency Procedures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Small Spill:

Evacuate unnecessary personnel from the area.
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Ensure adequate ventilation.

Wear appropriate PPE.

Gently dampen the spilled powder with a 5% ammonium hydroxide solution to prevent it from

becoming airborne.

Carefully scoop the dampened material into a suitable, labeled container for disposal.

Clean the spill area with a wet cloth or paper towels, and place all cleanup materials in the

disposal container.

Large Spill:

Evacuate the area immediately.

Contact your institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

Firefighting Measures:

Extinguishing Media: Use a dry chemical, carbon dioxide (CO2), or Halon extinguisher.

Hazardous Decomposition Products: Upon thermal decomposition, Azosulfamide may

produce hazardous gases such as nitrogen oxides (NOx) and sulfur oxides (SOx).

Firefighting Instructions: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols
The following are representative experimental protocols for assessing the key biological

activities of sulfonamide compounds. These should be adapted and validated for specific

research involving Azosulfamide.
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Protocol for Determining Antibacterial Activity (Broth
Microdilution Method)
Objective: To determine the Minimum Inhibitory Concentration (MIC) of Azosulfamide against

a target bacterial strain.

Methodology:

Preparation of Bacterial Inoculum:

Streak the test bacterium (e.g., Staphylococcus aureus ATCC 29213) on a suitable agar

plate and incubate at 37°C for 18-24 hours.[3]

Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland

standard.

Dilute this suspension in Mueller-Hinton Broth (MHB) to achieve a final inoculum density of

approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.[4]

Preparation of Azosulfamide Dilutions:

Prepare a stock solution of Azosulfamide in a suitable solvent (e.g., sterile deionized

water or DMSO).

Perform two-fold serial dilutions of the stock solution in MHB in a 96-well microtiter plate to

achieve a range of desired concentrations.

Inoculation and Incubation:

Add the prepared bacterial inoculum to each well containing the Azosulfamide dilutions.

Include a positive control (bacteria in MHB without the drug) and a negative control (MHB

only).

Incubate the plate at 37°C for 18-24 hours.[4]

MIC Determination:
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After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration

of Azosulfamide that completely inhibits visible bacterial growth.[4]

Protocol for Assessing Anticonvulsant Activity (Maximal
Electroshock Seizure - MES Test)
Objective: To evaluate the ability of Azosulfamide to prevent tonic hindlimb extension in an

animal model of generalized tonic-clonic seizures.[5]

Methodology:

Animal Model:

Use adult male Swiss albino mice (25-30g).

House the animals under standard laboratory conditions with free access to food and

water.

Drug Administration:

Prepare a solution or suspension of Azosulfamide in a suitable vehicle (e.g., 0.5%

methylcellulose in water).

Administer the test compound orally or intraperitoneally at various doses to different

groups of mice.

Administer the vehicle alone to the control group.

Seizure Induction:

At the time of expected peak drug effect (e.g., 60 minutes post-administration), induce

seizures using a corneal electrode to deliver an electrical stimulus (e.g., 50 mA, 60 Hz for

0.2 seconds).

Observation and Endpoint:

Observe each mouse for the presence or absence of the tonic hindlimb extension phase

of the seizure.
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The absence of the tonic hindlimb extension is considered a protective effect.

Data Analysis:

Calculate the percentage of animals protected at each dose.

Determine the median effective dose (ED50), the dose that protects 50% of the animals,

using a suitable statistical method (e.g., probit analysis).
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Caption: Inhibition of the bacterial folic acid synthesis pathway by Azosulfamide.
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Azosulfamide Powder Spill Occurs
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Caption: Workflow for the safe cleanup of an Azosulfamide powder spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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